2-Chloro-3-iodopyridine

Description

2-Chloro-3-iodopyridine is a biochemical reagent utilized in life science research as a biological material or organic compound . It has a molecular weight of 239.44 . This chemical appears as a white to light yellow or light orange powder to crystal at room temperature . It has a melting point between 93.0 to 97.0 °C . The compound is light sensitive and should be stored in a cool, dark place below 15°C .

The compound has hazard statements such as H302, which indicates that it is harmful if swallowed, and H318, which indicates that it causes serious eye damage . Precautionary measures include wearing protective gear like gloves, clothing, eye protection, and face protection . If it comes into contact with the eyes, rinse cautiously with water for several minutes and remove contact lenses if possible . Other hazards include skin and eye irritation, with corresponding precautionary steps for washing skin and seeking medical attention if irritation persists .

Alternative names for 2-Chloro-3-iodopyridine include 2-chloro-3-iodo-pyridine and Pyridine, 2-chloro-3-iodo- . Its CAS number is 78607-36-0 . The PubChem Substance ID is 87559786 . Compounds with similar structures or applications include other halogenated pyridines, which are also used as building blocks in organic synthesis and pharmaceutical research.

• CAS No.: 78607-36-0
• Product Name: 2-Chloro-3-iodopyridine
• Molecular Formula: C5H3ClIN
• Molecular Weight: 239.44 g/mol
• IUPAC Name: 2-chloro-3-iodopyridine
• Standard InChI: InChI=1S/C5H3ClIN/c6-5-4(7)2-1-3-8-5/h1-3H
• Standard InChIKey: OHWSWGXNZDSHLM-UHFFFAOYSA-N
• SMILES: C1=CC(=C(N=C1)Cl)I
• Canonical SMILES: C1=CC(=C(N=C1)Cl)I
• Synonyms: 3-Iodo-2-chloropyridine
• PubChem Compound: 2735743
• Last Modified: Sep 15 2023